Cas no 1805-65-8 (2-tert-Butylindole)

2-tert-Butylindole Properties

Names and Identifiers

• 2-tert-Butyl-1H-indole
• 2-(tert-Butyl)-1H-indole
• 1H-Indole, 2-(1,1-dimethylethyl)-
• 2-tert-Butylindole
• 2-(tert-butyl)indole
• 1H-Indole,2-(1,1-dimethylethyl)-
• WVPGIDWFLXGCLA-UHFFFAOYSA-N
• 2-Tert butyl-1H-indole
• Indole, 2-tert-butyl-
• 2-t-butylindole
• 2-tert-Butyl indole
• PubChem7979
• 2-tert-Butyl-1H-indole #
• WVPGIDWFLXGCLA-UHFFFAOYSA-
• BBL021455
• STK894168
• SBB088794
• RP10
• Q63395702
• InChI=1/C12H15N/c1-12(2,3)11-8-9-6-4-5-7-10(9)13-11/h4-8,13H,1-3H3
• DTXSID30344060
• SCHEMBL399327
• J-506610
• FT-0659605
• Y10991
• SY260951
• AKOS005071513
• 9Z-0804
• 1805-65-8
• CS-0060883
• A812547
• MFCD04004060
• 2-(1,1-Dimethylethyl)-1H-indole; 2-tert-Butyl-1H-indole
• +Expand

• MDL： MFCD04004060
• InChIKey： WVPGIDWFLXGCLA-UHFFFAOYSA-N
• Inchi： 1S/C12H15N/c1-12(2,3)11-8-9-6-4-5-7-10(9)13-11/h4-8,13H,1-3H3
• SMILES： N1([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])=C1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 173.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 173.12
• Heavy Atom Count: 13
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 15.8
• Molecular Weight: 173.25

Experimental Properties

• LogP: 3.46540
• PSA: 15.79000
• Refractive Index: 1.59
• Boiling Point: 294.5 °C at 760 mmHg
• Melting Point: 75-76°C
• Flash Point: 122.7 °C
• Density: 1.027

2-tert-Butylindole Security Information

• Dangerous goods sign： Xi
• HazardClass：IRRITANT

2-tert-Butylindole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%